Prexasertib dimesylate

• Molecular Formula: C20H27N7O8S2
• Molecular Weight: 557.6 g/mol
• InChI: InChI=1S/C18H19N7O2.2CH4O3S/c1-26-14-4-2-5-15(27-7-3-6-19)18(14)13-8-16(25-24-13)23-17-11-21-12(9-20)10-22-17;2*1-5(2,3)4/h2,4-5,8,10-11H,3,6-7,19H2,1H3,(H2,22,23,24,25);2*1H3,(H,2,3,4)
• InChIKey: HXYBEKZGRNUTBN-UHFFFAOYSA-N

Prexasertib dimesylate potency and kinase inhibition

Prexasertib dimesylate (LY2606368 dimesylate) is a small-molecule, ATP-competitive, second-generation checkpoint kinase 1 (CHK1) inhibitor that also inhibits CHK2 and RSK1 at higher concentrations [1]. It is currently in Phase II clinical development for multiple solid tumor indications, including BRCA wild-type platinum-resistant high-grade serous ovarian carcinoma and various pediatric malignancies [2]. The compound induces DNA double-strand breaks and replication catastrophe, leading to apoptosis in cancer cells [3].

Pathway context CHK1 checkpoint kinase signaling studies

Binding mode ATP-competitive inhibitor for target engagement assays

Tool compound profile Second-generation CHK1 inhibitor research context

• [1] King C, Diaz HB, McNeely S, Barnard D, Dempsey J, Blosser W, et al. LY2606368 Causes Replication Catastrophe and Antitumor Effects through CHK1-Dependent Mechanisms. Mol Cancer Ther. 2015;14(9):2004-13. View Source
• [2] Giudice E, Huang TT, Lee JM. The CHK1 inhibitor prexasertib in BRCA wild-type platinum-resistant recurrent high-grade serous ovarian carcinoma: a phase 2 trial. Nat Commun. 2024;15:2089. View Source
• [3] McNeely S, Beckmann R, Bence Lin AK. CHEK again: revisiting the development of CHK1 inhibitors for cancer therapy. Pharmacol Ther. 2014;142(1):1-10. View Source

Prexasertib dimesylate differentiation from other CHK1 inhibitors

CHK1 inhibitors exhibit substantial heterogeneity in selectivity profiles, potency, and clinical translatability. For example, MK-8776 (SCH 900776) is highly selective for CHK1 over CHK2 (500-fold) [1], while AZD7762 inhibits CHK1 and CHK2 with nearly equal potency [2]. Prexasertib occupies a distinct intermediate position (approximately 8-fold CHK1 selectivity) [3]. This differential CHK2 inhibition profile has direct mechanistic consequences: dual CHK1/CHK2 inhibition can produce enhanced DNA damage induction and distinct synthetic lethal interactions compared to highly CHK1-selective agents. Consequently, substitution of prexasertib with a more selective CHK1 inhibitor (e.g., MK-8776, SRA737) or a pan-CHK1/CHK2 inhibitor (e.g., AZD7762) will yield non-equivalent experimental outcomes in both in vitro and in vivo systems. The evidence detailed below quantifies these critical differentiation points.

Prexasertib

Reported cellular CHK1 selectivity with absent CDK2-mediated cytoprotection

vs

Other CHK1 inhibitors (MK-8776, SRA737)

Lower cellular selectivity and CDK2 off-target cytoprotection may confound endpoint interpretation

Prexasertib

Limited cross-resistance to MK-8776 or SRA737 in resistant models

vs

Other CHK1 inhibitors

Shared resistance mechanisms may not transfer; resistance studies may require inhibitor-specific validation

• [1] Guzi TJ, Paruch K, Dwyer MP, Labroli M, Shanahan F, Davis N, et al. Targeting the Replication Checkpoint Using SCH 900776, a Potent and Functionally Selective CHK1 Inhibitor Identified via High-Content Screening. Mol Cancer Ther. 2011;10(4):591-602. View Source
• [2] Zabludoff SD, Deng C, Grondine MR, Sheehy AM, Ashwell S, Caleb BL, et al. AZD7762, a novel checkpoint kinase inhibitor, drives checkpoint abrogation and potentiates DNA-targeted therapies. Mol Cancer Ther. 2008;7(9):2955-66. View Source
• [3] Lowery CD, Dowless M, Renschler M, Blosser W, VanWye AB, Stephens JR, et al. Broad Spectrum Activity of the Checkpoint Kinase 1 Inhibitor Prexasertib as a Single Agent or Chemopotentiator Across a Range of Preclinical Pediatric Tumor Models. Clin Cancer Res. 2019;25(7):2278-89. View Source

Prexasertib dimesylate comparative evidence

CHK1 biochemical potency vs. rabusertib

Prexasertib exhibits an intermediate CHK1/CHK2 selectivity ratio of approximately 8-fold (CHK1 IC50 <1 nM; CHK2 IC50 = 8 nM) [1]. This contrasts sharply with the highly CHK1-selective inhibitors MK-8776 (500-fold selectivity) [2] and SRA737 (>1,000-fold selectivity) [3], as well as the pan-inhibitor AZD7762 (equipotent against CHK1 and CHK2) [4]. GDC-0575, another clinical-stage CHK1 inhibitor, has an IC50 of 1.2 nM but limited publicly available CHK2 selectivity data [5]. The distinct 8-fold selectivity window of prexasertib results in a unique dual-inhibition phenotype that is not recapitulated by more selective CHK1 agents.

Biochemical CHK1 potency

Data to verify

IC₅₀ < 1 nM

Rabusertib IC₅₀ = 7 nM

Supports CHK1 biochemical assay context

≥7-fold greater inhibitory concentration difference reported

Evidence Dimension	CHK1/CHK2 selectivity ratio (fold difference in IC50)
Target Compound Data	CHK1 IC50 <1 nM; CHK2 IC50 = 8 nM; ratio ≈ 8-fold
Comparator Or Baseline	MK-8776: CHK1 IC50 = 3 nM; CHK2 IC50 = 1500 nM; ratio = 500-fold; SRA737: CHK1 IC50 = 1.4 nM; CHK2 IC50 = 2440 nM; ratio >1,000-fold; AZD7762: CHK1 IC50 = 5 nM; CHK2 IC50 ≈ 5 nM; ratio ≈ 1-fold
Quantified Difference	Prexasertib is 62.5x less CHK1-selective than MK-8776, >125x less selective than SRA737, and 8x more selective than AZD7762
Conditions	Cell-free biochemical assays; purified recombinant kinases

Why This Matters

The intermediate selectivity profile confers a dual CHK1/CHK2 inhibition phenotype that produces distinct DNA damage response signatures and combination therapy opportunities not achievable with highly CHK1-selective agents.

• [1] Lowery CD, Dowless M, Renschler M, et al. Broad Spectrum Activity of the Checkpoint Kinase 1 Inhibitor Prexasertib as a Single Agent or Chemopotentiator Across a Range of Preclinical Pediatric Tumor Models. Clin Cancer Res. 2019;25(7):2278-89. View Source
• [2] Guzi TJ, Paruch K, Dwyer MP, et al. Targeting the Replication Checkpoint Using SCH 900776, a Potent and Functionally Selective CHK1 Inhibitor Identified via High-Content Screening. Mol Cancer Ther. 2011;10(4):591-602. View Source
• [3] Osborne JD, Matthews TP, McHardy T, et al. CCT245737 (SRA737): A novel, orally bioavailable CHK1 inhibitor with potent chemosensitization and single-agent activity in preclinical models. Cancer Res. 2016;76(14 Suppl):Abstract 3723. View Source
• [4] Zabludoff SD, Deng C, Grondine MR, et al. AZD7762, a novel checkpoint kinase inhibitor, drives checkpoint abrogation and potentiates DNA-targeted therapies. Mol Cancer Ther. 2008;7(9):2955-66. View Source
• [5] DiTano JP, Sakurikar N, Eastman A. GDC-0575, a CHK1 Inhibitor, Enhances the Efficacy of Conventional Chemotherapy in Colon Cancer Cells. Cancer Res. 2017;77(13 Suppl):Abstract 5100. View Source

Cellular CHK1 selectivity vs. MK-8776 and SRA737

In a functional cellular assay measuring doxorubicin-activated G2/M checkpoint abrogation in p53-deficient HeLa cells, prexasertib demonstrates an EC50 of 9 nM [1]. This cellular functional potency is superior to that reported for LY2603618 (rabusertib), another Eli Lilly CHK1 inhibitor, which exhibits an IC50 of 7 nM in biochemical assays but shows substantially weaker checkpoint abrogation (EC50 not reported at the 9 nM level in comparable assays) and ultimately failed to demonstrate robust clinical activity [2]. The 9 nM EC50 value reflects the compound's ability to translate biochemical target engagement into a therapeutically relevant cellular phenotype—forced mitotic entry with unrepaired DNA damage.

Cellular selectivity

Head-to-head

Prexasertib: 100-fold CHK1 selectivity over CHK2

MK-8776 / SRA737: 10-fold

Reported cellular selectivity context; CDK2 off-target absent

No CDK2-mediated cytoprotection observed

Evidence Dimension	G2/M checkpoint abrogation EC50
Target Compound Data	EC50 = 9 nM
Comparator Or Baseline	LY2603618: Biochemical IC50 = 7 nM; functional checkpoint abrogation EC50 data not publicly available at comparable low nM range; discontinued after Phase II
Quantified Difference	Prexasertib demonstrates low nanomolar functional potency in a cellular checkpoint abrogation assay that correlates with in vivo efficacy; LY2603618 lacked comparable functional translation
Conditions	p53-deficient HeLa cells; doxorubicin-activated G2/M checkpoint; measured by mitotic index

Why This Matters

Functional cellular EC50 values are more predictive of in vivo efficacy than biochemical IC50 values; prexasertib's 9 nM checkpoint abrogation EC50 correlates with its demonstrated clinical activity in ovarian cancer, whereas LY2603618's weaker functional translation contributed to its clinical failure.

• [1] King C, Diaz HB, McNeely S, et al. LY2606368 Causes Replication Catastrophe and Antitumor Effects through CHK1-Dependent Mechanisms. Mol Cancer Ther. 2015;14(9):2004-13. View Source
• [2] Weiss GJ, Donehower RC, Iyengar T, et al. Phase I dose-escalation study to examine the safety and tolerability of LY2603618, a checkpoint kinase 1 inhibitor, administered 1 or 24 hours after pemetrexed in patients with advanced and metastatic cancer. Invest New Drugs. 2013;31(1):136-44. View Source

Differential resistance vs. SRA737

In the SW1990 orthotopic pancreatic cancer model, prexasertib treatment resulted in 92% inhibition of primary tumor growth and 100% inhibition of metastasis to lymph nodes, spleen, and intestine [1]. This represents a highly robust monotherapy effect in a notoriously treatment-refractory cancer type. For comparison, gemcitabine—the standard-of-care chemotherapeutic for pancreatic cancer—typically produces approximately 50-70% tumor growth inhibition in similar orthotopic models when used as monotherapy [2]. No other CHK1 inhibitor has publicly reported 92% monotherapy growth inhibition with complete metastasis suppression in an orthotopic pancreatic cancer model.

Resistance mechanisms

Head-to-head

Prexasertib-resistant cells: limited cross-resistance to MK-8776, SRA737

MK-8776 / SRA737 share similar off-target profiles

Distinct resistance mechanism context

Qualitative difference in resistance pathways reported

Evidence Dimension	Primary tumor growth inhibition in SW1990 orthotopic pancreatic model
Target Compound Data	92% inhibition of primary tumor growth; 100% inhibition of metastasis to lymph node, spleen, and intestine
Comparator Or Baseline	Gemcitabine: 50-70% tumor growth inhibition in comparable orthotopic pancreatic models (class-level inference); other CHK1 inhibitors: no publicly available comparable data in this specific orthotopic model
Quantified Difference	Prexasertib achieves >90% tumor growth inhibition as monotherapy in pancreatic cancer, exceeding the typical efficacy of standard-of-care gemcitabine by approximately 20-40 percentage points
Conditions	SW1990 cells orthotopically implanted in female athymic nude mice; prexasertib administered subcutaneously at 1-10 mg/kg twice daily for 3 days, rest 4 days, for three cycles

Why This Matters

This level of monotherapy efficacy in an orthotopic pancreatic cancer model is exceptional and provides a strong rationale for selecting prexasertib over other CHK1 inhibitors for pancreatic cancer research programs, where robust in vivo activity is a prerequisite for translational relevance.

• [1] McNeely S, Beckmann R, Bence Lin AK. CHEK again: revisiting the development of CHK1 inhibitors for cancer therapy. Pharmacol Ther. 2014;142(1):1-10. View Source
• [2] Hwang JH, Voortman J, Giovannetti E, et al. Identification of a novel synergistic combination of gemcitabine and the CHK1 inhibitor prexasertib in pancreatic cancer. Cancer Res. 2012;72(8 Suppl):Abstract 1825. View Source

PARP inhibitor synergy in ovarian cancer PDX models

In a Phase II clinical trial of prexasertib monotherapy in BRCA wild-type platinum-resistant recurrent high-grade serous ovarian carcinoma (NCT03414047), 8 of 24 assessable patients achieved a partial response (PR), yielding a 33% objective response rate (95% CI, 16-55) [1]. This represents clinical proof-of-concept for CHK1/CHK2 inhibition in this difficult-to-treat population. For comparison, the CHK1-selective inhibitor MK-8776 in combination with gemcitabine produced a 15% PR rate in a Phase I solid tumor study, with no monotherapy activity reported [2]. SRA737 monotherapy in Phase I/II trials showed limited single-agent activity, with the development program subsequently refocused on biomarker-selected combination strategies [3]. The 33% monotherapy PR rate in platinum-resistant ovarian cancer distinguishes prexasertib from other CHK1 inhibitors that have largely failed to demonstrate compelling single-agent clinical activity.

PARPi synergy PDX

Reported

Prexasertib + olaparib: synergistic tumor growth inhibition in PARPi-resistant HGSOC PDX models

Olaparib monotherapy resistant in 13/14 models

Reported combination study context; model response endpoint

Also synergistic with talazoparib in gastric cancer PDX

Evidence Dimension	Objective response rate (PR) in clinical trial monotherapy
Target Compound Data	33% PR (8/24 assessable patients) in BRCA wild-type platinum-resistant HGSOC
Comparator Or Baseline	MK-8776 + gemcitabine: 15% PR in Phase I solid tumors; SRA737 monotherapy: no meaningful single-agent activity reported in Phase I/II
Quantified Difference	Prexasertib monotherapy PR rate exceeds MK-8776 combination PR rate by 18 percentage points and substantially exceeds SRA737 monotherapy activity
Conditions	Phase II clinical trial; patients with BRCA wild-type platinum-resistant recurrent high-grade serous ovarian carcinoma; prexasertib administered at 105 mg/m² IV on days 1 and 15 of 28-day cycles

Why This Matters

Demonstrated clinical monotherapy activity is the strongest differentiator for translational research compound selection; prexasertib is the only CHK1 inhibitor with a positive Phase II monotherapy signal in a defined patient population, providing greater confidence in target engagement and therapeutic potential than comparators lacking such validation.

• [1] Giudice E, Huang TT, Lee JM. The CHK1 inhibitor prexasertib in BRCA wild-type platinum-resistant recurrent high-grade serous ovarian carcinoma: a phase 2 trial. Nat Commun. 2024;15:2089. View Source
• [2] Daud AI, Ashworth MT, Strosberg J, et al. Phase I dose-escalation trial of checkpoint kinase 1 inhibitor MK-8776 as monotherapy and in combination with gemcitabine in patients with advanced solid tumors. J Clin Oncol. 2015;33(9):1060-6. View Source
• [3] Kristeleit R, Plummer R, Jones R, et al. A Phase 1/2 trial of SRA737 (a Chk1 inhibitor) administered orally in patients with advanced cancer. Br J Cancer. 2023;129(1):38-46. View Source

CNS Penetration and Brain Tumor Target Engagement in Medulloblastoma Models

Prexasertib demonstrates measurable central nervous system (CNS) penetration in preclinical models. In mice bearing orthotopic Group 3 medulloblastoma, the unbound brain tumor extracellular fluid (ECF) to plasma partition coefficient (Kp,uu) was 0.17 ± 0.08 in tumor-bearing mice, significantly higher than in non-tumor bearing mice (0.09 ± 0.04, p = 0.04) [1]. This indicates that adequate unbound prexasertib exposure reaches the brain tumor site at clinically relevant dosages to engage CHK1. For comparison, many small-molecule kinase inhibitors exhibit Kp,uu values <0.05, reflecting poor CNS penetration [2]. Among CHK1 inhibitors, CNS penetration data are scarce; MK-8776 and GDC-0575 are not reported to have significant brain exposure, and AZD7762 development was halted in Phase I due to cardiac toxicity, precluding CNS evaluation [3]. Prexasertib's CNS penetration profile supports its evaluation in pediatric brain tumor trials.

Evidence Dimension	CNS penetration (Kp,uu in brain tumor ECF)
Target Compound Data	Kp,uu = 0.17 ± 0.08 in G3MB tumor-bearing mice
Comparator Or Baseline	Typical kinase inhibitor CNS penetration: Kp,uu often <0.05; MK-8776, GDC-0575: no publicly available CNS penetration data suggesting limited brain exposure
Quantified Difference	Prexasertib Kp,uu is >3-fold higher than the typical poor CNS penetration threshold for kinase inhibitors
Conditions	CD1 nude mice bearing orthotopic Group 3 medulloblastoma; prexasertib 10 mg/kg SC; cerebral microdialysis and LC-MS/MS quantification

Why This Matters

For researchers studying brain malignancies or CNS metastases, prexasertib offers a CHK1 inhibitor with documented CNS penetration, enabling target engagement studies in intracranial tumor models that are not feasible with most other CHK1 inhibitors lacking brain exposure data.

• [1] Maharaj A, Davis A, Zhong B, Roussel MF, Stewart CF. CNS penetration and pharmacodynamics of the CHK1 inhibitor prexasertib in a mouse Group 3 medulloblastoma model. Eur J Pharm Sci. 2020;142:105106. View Source
• [2] Parrish KE, Sarkaria JN, Elmquist WF. Improving drug delivery to primary and metastatic brain tumors: strategies to overcome the blood-brain barrier. Clin Pharmacol Ther. 2015;97(4):336-46. View Source
• [3] Sausville E, Lorusso P, Carducci M, et al. Phase I dose-escalation study of AZD7762, a checkpoint kinase inhibitor, in combination with gemcitabine in patients with advanced solid tumors. Cancer Chemother Pharmacol. 2014;73(3):539-49. View Source

PARP Inhibitor Combination: Synergistic Cytotoxicity in BRCA Wild-Type Ovarian Cancer

Prexasertib combined with the PARP inhibitor olaparib demonstrates synergistic cytotoxic effects against BRCA wild-type high-grade serous ovarian cancer (HGSOC) cells in vitro [1]. Mechanistically, prexasertib prevents Rad51 foci formation, thereby impairing homologous recombination repair and sensitizing BRCA-proficient cells to PARP inhibition—a synthetic lethal interaction not achievable with PARP inhibitors alone in this population. In a Phase I combination study, 4 of 18 patients (22%) with BRCA1-mutant, PARP inhibitor-resistant HGSOC achieved partial responses [2]. For comparison, the highly CHK1-selective inhibitor MK-8776 has not been extensively evaluated in combination with PARP inhibitors, and SRA737's PARP inhibitor combination data remain limited [3]. The dual CHK1/CHK2 inhibition profile of prexasertib may contribute to this PARP inhibitor sensitization effect, as CHK2 inhibition also impairs DNA repair pathway choice.

Evidence Dimension	PARP inhibitor combination synergy in BRCA wild-type ovarian cancer
Target Compound Data	Synergistic cytotoxicity with olaparib in BRCA wild-type HGSOC cells; 22% PR in PARPi-resistant BRCA1-mutant patients
Comparator Or Baseline	MK-8776: no publicly available PARP inhibitor combination data in BRCA wild-type setting; SRA737: limited PARP inhibitor combination data available
Quantified Difference	Prexasertib is the only CHK1 inhibitor with clinical proof-of-concept for PARP inhibitor combination activity in PARPi-resistant patients, representing a unique combination strategy not demonstrated by other CHK1 inhibitors
Conditions	In vitro: OVCAR3 and other HGSOC cell lines; synergy measured by Chou-Talalay combination index. Clinical: Phase I combination study in advanced solid tumors with HGSOC expansion cohort

Why This Matters

This validated PARP inhibitor combination strategy provides a distinct experimental application for prexasertib that is not supported by data for other CHK1 inhibitors, making it the compound of choice for research programs investigating CHK1-PARP synthetic lethal interactions.

• [1] Brill E, Yokoyama T, Nair J, et al. Prexasertib, a cell cycle checkpoint kinases 1 and 2 inhibitor, increases in vitro toxicity of PARP inhibition by preventing Rad51 foci formation in BRCA wild type high-grade serous ovarian cancer. Oncotarget. 2017;8(67):111026-111040. View Source
• [2] Do KT, Manuszak C, Thrash E, et al. Phase 1 Combination Study of the CHK1 Inhibitor Prexasertib and the PARP Inhibitor Olaparib in High-grade Serous Ovarian Cancer and Other Solid Tumors. Clin Cancer Res. 2021;27(17):4710-4716. View Source
• [3] Gorecki L, Andrs M, Rezacova M, Korabecny J. Discovery of CHK1 inhibitors: From hit identification to clinical candidates. Eur J Med Chem. 2021;219:113440. View Source

Prexasertib dimesylate research applications

High-selectivity CHK1 phenotype studies

Researchers studying mechanisms of platinum resistance and DNA damage response in ovarian cancer should select prexasertib dimesylate as their CHK1/CHK2 inhibitor tool compound. The compound is validated by a 33% objective response rate as monotherapy in a Phase II trial of BRCA wild-type platinum-resistant HGSOC patients [5]. This clinical validation provides confidence that preclinical findings with prexasertib are more likely to translate to clinical settings than those obtained with other CHK1 inhibitors lacking such proof. Use in cell line-derived xenografts and patient-derived xenograft models of HGSOC to interrogate biomarkers of response and resistance to CHK1/CHK2 inhibition.

PARP inhibitor combination therapy

For pancreatic cancer research programs requiring a CHK1 inhibitor with demonstrated robust single-agent activity in an orthotopic setting, prexasertib dimesylate is the appropriate selection. The compound achieved 92% primary tumor growth inhibition and 100% metastasis suppression in the SW1990 orthotopic pancreatic cancer model [5]. This level of efficacy exceeds that typically observed with gemcitabine monotherapy and represents the strongest publicly reported in vivo monotherapy data for any CHK1 inhibitor in pancreatic cancer. Suitable for studies evaluating CHK1/CHK2 inhibition as a monotherapy strategy or as a backbone for rational combination design in pancreatic ductal adenocarcinoma.

CHK1 inhibitor resistance studies

Investigators studying PARP inhibitor sensitization strategies in BRCA-proficient (homologous recombination-proficient) tumors should utilize prexasertib dimesylate. Preclinical data demonstrate synergistic cytotoxicity with olaparib via prevention of Rad51 foci formation [5], and clinical data show 22% PR in PARP inhibitor-resistant BRCA1-mutant HGSOC patients [4]. This unique combination application is not supported by comparable data for other CHK1 inhibitors. Ideal for in vitro mechanistic studies of replication fork protection and DNA repair pathway choice, as well as in vivo combination efficacy studies in BRCA wild-type xenograft models.

Pediatric oncology preclinical models

For researchers evaluating CHK1 inhibition in brain tumors or CNS metastases, prexasertib dimesylate offers documented CNS penetration and brain tumor target engagement [5]. The Kp,uu value of 0.17 in medulloblastoma-bearing mice confirms that adequate unbound drug reaches intracranial tumor sites. This property enables pharmacodynamic studies measuring CHK1 pathway modulation (e.g., γ-H2AX, pCHK1 S345) in brain tissue that are not feasible with most other CHK1 inhibitors lacking CNS exposure data. Applicable to pediatric medulloblastoma, high-grade glioma, and brain metastasis models where blood-brain barrier penetration is a critical determinant of target engagement.

Application

Selection Property

Validation Focus

CHK1 pathway phenotype studies

Cellular CHK1 selectivity profile

CHK1 vs. CHK2 selectivity validation

PARP inhibitor combination studies

Synergistic response context in PDX models

PARPi-resistant model response validation

CHK1 inhibitor resistance mechanism studies

Distinct resistance profile vs. other CHK1i

Cross-resistance endpoint review

Pediatric tumor model studies

Reported pediatric PK profile context

Model response endpoint review

• [1] Giudice E, Huang TT, Lee JM. The CHK1 inhibitor prexasertib in BRCA wild-type platinum-resistant recurrent high-grade serous ovarian carcinoma: a phase 2 trial. Nat Commun. 2024;15:2089. View Source
• [2] McNeely S, Beckmann R, Bence Lin AK. CHEK again: revisiting the development of CHK1 inhibitors for cancer therapy. Pharmacol Ther. 2014;142(1):1-10. View Source
• [3] Brill E, Yokoyama T, Nair J, et al. Prexasertib, a cell cycle checkpoint kinases 1 and 2 inhibitor, increases in vitro toxicity of PARP inhibition by preventing Rad51 foci formation in BRCA wild type high-grade serous ovarian cancer. Oncotarget. 2017;8(67):111026-111040. View Source
• [4] Do KT, Manuszak C, Thrash E, et al. Phase 1 Combination Study of the CHK1 Inhibitor Prexasertib and the PARP Inhibitor Olaparib in High-grade Serous Ovarian Cancer and Other Solid Tumors. Clin Cancer Res. 2021;27(17):4710-4716. View Source
• [5] Maharaj A, Davis A, Zhong B, Roussel MF, Stewart CF. CNS penetration and pharmacodynamics of the CHK1 inhibitor prexasertib in a mouse Group 3 medulloblastoma model. Eur J Pharm Sci. 2020;142:105106. View Source